Cas no 33146-57-5 ((4-chlorophenyl)(2,4-dichlorophenyl)methanone)
(4-chlorophenyl)(2,4-dichlorophenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-chlorophenyl)(2,4-dichlorophenyl)-
- (4-chlorophenyl)-(2,4-dichlorophenyl)methanone
- (4-chlorophenyl)(2,4-dichlorophenyl)methanone
- 2,4,4'-Trichlorodiphenyl ketone
- 4-chloro 2',4'-dichlorobenzophenone
- SCHEMBL9496067
- DTXSID60343107
- 2,4,4'-Trichlorobenzophenone
- E77637
- EN300-260399
- Z385417202
- C13H7Cl3O
- 33146-57-5
- (4-Chlorophenyl)(2,4-dichlorophenyl)methanone #
- AKOS009339063
- AS-82101
- Benzophenone, 2,4,4'-trichloro-
- (4-Chloro-phenyl)-(2,4-dichloro-phenyl)-methanone
-
- MDL: MFCD11210596
- Inchi: 1S/C13H7Cl3O/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(15)7-12(11)16/h1-7H
- InChI Key: CRMBMVSEYHSLBN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(C1C=CC(=CC=1)Cl)=O)Cl
Computed Properties
- Exact Mass: 283.95641
- Monoisotopic Mass: 283.956248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
(4-chlorophenyl)(2,4-dichlorophenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1243059-250mg |
Methanone, (4-chlorophenyl)(2,4-dichlorophenyl)- |
33146-57-5 | 97% | 250mg |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1243059-1g |
Methanone, (4-chlorophenyl)(2,4-dichlorophenyl)- |
33146-57-5 | 97% | 1g |
$345 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1243059-5g |
Methanone, (4-chlorophenyl)(2,4-dichlorophenyl)- |
33146-57-5 | 97% | 5g |
$1175 | 2024-06-07 | |
| Enamine | EN300-260399-0.05g |
(4-chlorophenyl)(2,4-dichlorophenyl)methanone |
33146-57-5 | 95.0% | 0.05g |
$88.0 | 2025-03-21 | |
| Enamine | EN300-260399-0.1g |
(4-chlorophenyl)(2,4-dichlorophenyl)methanone |
33146-57-5 | 95.0% | 0.1g |
$132.0 | 2025-03-21 | |
| Enamine | EN300-260399-0.25g |
(4-chlorophenyl)(2,4-dichlorophenyl)methanone |
33146-57-5 | 95.0% | 0.25g |
$188.0 | 2025-03-21 | |
| Enamine | EN300-260399-0.5g |
(4-chlorophenyl)(2,4-dichlorophenyl)methanone |
33146-57-5 | 95.0% | 0.5g |
$353.0 | 2025-03-21 | |
| Enamine | EN300-260399-1.0g |
(4-chlorophenyl)(2,4-dichlorophenyl)methanone |
33146-57-5 | 95.0% | 1.0g |
$470.0 | 2025-03-21 | |
| Enamine | EN300-260399-2.5g |
(4-chlorophenyl)(2,4-dichlorophenyl)methanone |
33146-57-5 | 95.0% | 2.5g |
$923.0 | 2025-03-21 | |
| Enamine | EN300-260399-5.0g |
(4-chlorophenyl)(2,4-dichlorophenyl)methanone |
33146-57-5 | 95.0% | 5.0g |
$1364.0 | 2025-03-21 |
(4-chlorophenyl)(2,4-dichlorophenyl)methanone Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on (4-chlorophenyl)(2,4-dichlorophenyl)methanone
Introduction to (4-chlorophenyl)(2,4-dichlorophenyl)methanone and Its Significance in Modern Chemical Research
Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (4-chlorophenyl)(2,4-dichlorophenyl)methanone (CAS No. 33146-57-5) stands out as a compound of considerable interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its significance in contemporary research, and its implications for future developments in the chemical and pharmaceutical industries.
The molecular structure of (4-chlorophenyl)(2,4-dichlorophenyl)methanone consists of two chlorophenyl groups attached to a methanone backbone. This arrangement imparts specific electronic and steric properties that make it a valuable intermediate in organic synthesis. The presence of multiple chlorine atoms enhances its reactivity, allowing for diverse chemical modifications that can lead to the development of novel compounds with tailored properties.
In recent years, there has been a growing interest in exploring the pharmacological potential of chlorinated aromatic compounds. Studies have shown that such compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural features of (4-chlorophenyl)(2,4-dichlorophenyl)methanone make it a promising candidate for further investigation in drug discovery.
One of the most significant areas of research involving this compound is its application as a building block in the synthesis of active pharmaceutical ingredients (APIs). The ability to modify its structure allows chemists to create derivatives with enhanced efficacy and reduced side effects. For instance, researchers have investigated its use in developing kinase inhibitors, which are crucial for treating various types of cancer. The chlorine atoms on the phenyl rings can be selectively functionalized to introduce additional pharmacophores, thereby tailoring the compound's biological activity.
The synthesis of (4-chlorophenyl)(2,4-dichlorophenyl)methanone itself is an intriguing process that highlights the ingenuity of organic chemistry. Traditional methods involve multi-step reactions starting from readily available precursors such as chlorobenzene derivatives. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been explored to improve yield and selectivity. These synthetic approaches not only demonstrate the versatility of modern chemistry but also provide insights into optimizing industrial-scale production.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed that the electron-withdrawing nature of the chlorine atoms influences the compound's interactions with biological targets. This knowledge is invaluable for designing experiments aimed at developing new drugs based on this scaffold. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.
The environmental impact of chemical synthesis is another critical consideration when evaluating compounds like (4-chlorophenyl)(2,4-dichlorophenyl)methanone. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are among the strategies being employed to achieve this goal. Such innovations not only benefit the environment but also make production more cost-effective and sustainable.
In conclusion, (4-chlorophenyl)(2,4-dichlorophenyl)methanone (CAS No. 33146-57-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As our understanding of its properties continues to grow, so does its importance in addressing global health challenges. The integration of cutting-edge synthetic methods with advanced computational techniques will undoubtedly lead to more efficient and sustainable ways to harness its full potential.
33146-57-5 ((4-chlorophenyl)(2,4-dichlorophenyl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)